5-[4-(Piperidin-1-ylsulfonyl)phenyl]-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 3-(4-piperidin-1-ylsulfonylphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C18H18F3NO4S/c19-18(20,21)26-16-11-14(10-15(23)12-16)13-4-6-17(7-5-13)27(24,25)22-8-2-1-3-9-22/h4-7,10-12,23H,1-3,8-9H2
• InChI Key: USYMCGCDFLNZBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)OC(F)(F)F)O
• Molecular Formula: C18H18F3NO4S
• DSSTOX Substance ID: DTXSID30686775
• Molecular Weight: 401.4 g/mol
• CAS RN: 1261901-42-1

Description

5-[4-(Piperidin-1-ylsulfonyl)phenyl]-3-trifluoromethoxyphenol, 95% (5-4PPSP-3TFPP) is a sulfonated phenol compound that has been studied for its potential applications in scientific research. It is a synthetic compound with a molecular weight of 368.4 g/mol, and is soluble in water, methanol, and ethanol. 5-4PPSP-3TFPP is a functionalized phenol that has been studied for its ability to interact with various molecules and has been found to act as an inhibitor of various enzymes and receptors, making it a valuable tool for scientific research.

Mechanism of Action

5-4PPSP-3TFPP is believed to interact with proteins and other molecules through hydrogen bonding and hydrophobic interactions. It has been found to act as an inhibitor of various enzymes and receptors, and has been used to study the structure and function of these proteins. In addition, 5-4PPSP-3TFPP has been found to interact with other molecules, such as DNA, through hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
5-4PPSP-3TFPP has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been found to act as an inhibitor of various enzymes and receptors, and has been used to study the structure and function of these proteins. In addition, 5-4PPSP-3TFPP has been studied for its potential effects on biochemical and physiological pathways. It has been found to inhibit the activity of certain enzymes involved in signal transduction pathways, and has been found to have potential anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

5-4PPSP-3TFPP is a useful tool for scientific research due to its ability to interact with various molecules and its ability to act as an inhibitor of various enzymes and receptors. However, there are some limitations to using 5-4PPSP-3TFPP for laboratory experiments. One limitation is that the compound is not readily soluble in water, which can make it difficult to use in aqueous solutions. Additionally, the compound is not stable in light or air, which can limit its use in certain experiments.

Future Directions

The potential applications of 5-4PPSP-3TFPP are still being explored, and there are many potential future directions that could be taken. These include further research into its potential effects on biochemical and physiological pathways, as well as its potential use as an inhibitor of various enzymes and receptors. Additionally, further research could be conducted into the interactions between 5-4PPSP-3TFPP and other molecules, such as DNA, and its potential use as a tool for studying the structure and function of proteins. Finally, further research could be conducted into the potential use of 5-4PPSP-3TFPP in drug development and its potential effects on various diseases.

Synthesis Methods

5-4PPSP-3TFPP can be synthesized through a multi-step process starting with the synthesis of 4-(piperidin-1-ylsulfonyl)benzene. This compound is then reacted with 3-trifluoromethoxyphenol in the presence of a base to form 5-4PPSP-3TFPP. The reaction is typically carried out in aqueous media such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is typically carried out at temperatures between 40-50°C, and the product is isolated using a combination of column chromatography and crystallization.

Scientific Research Applications

5-4PPSP-3TFPP has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been found to act as an inhibitor of various enzymes and receptors, and has been used to study the structure and function of these proteins. In addition, 5-4PPSP-3TFPP has been studied for its ability to interact with other molecules, and has been found to be a useful tool for studying the interactions between proteins, DNA, and other molecules.